Cas no 314260-32-7 (2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid
• CAS No: 314260-32-7
• MF: C₁₅H₁₃NO₆S
• MW: 335.33182311058
• MDL: MFCD02328154
• CID: 3074485
• PubChem ID: 2380119
• Update Time: 2025-05-23

2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonylamino)-benzoic acid
• 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid
• SR-01000325127
• MLS000716534
• SMR000278051
• BDBM90453
• AKOS000114734
• 2-(2,3-Dihydrobenzo[b][1,4]dioxine-6-sulfonamido)benzoicacid
• AF-399/15030009
• PMA26032
• 2-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonylamino)benzoic acid
• SR-01000325127-1
• CS-0218221
• 2-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid
• HMS2641H08
• G34297
• 2-(2,3-Dihydrobenzo[b][1,4]dioxine-6-sulfonamido)benzoic acid
• CHEMBL1605800
• Z45511846
• EN300-00406
• 999-357-1
• cid_2380119
• Oprea1_640024
• 314260-32-7
• 2-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]benzoic acid

• MDL： MFCD02328154
• Inchi： 1S/C15H13NO6S/c17-15(18)11-3-1-2-4-12(11)16-23(19,20)10-5-6-13-14(9-10)22-8-7-21-13/h1-6,9,16H,7-8H2,(H,17,18)
• InChI Key： HRNCHBDCEHBSHD-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 335.04635831Da
• Monoisotopic Mass: 335.04635831Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 110Ų

2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：(BD496630)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid

Comprehensive Overview of 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid (CAS No. 314260-32-7)

2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid, with the CAS number 314260-32-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their potential therapeutic applications. The unique structural features of this molecule, including the benzodioxine and benzoic acid moieties, contribute to its distinct chemical and biological properties.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in drug design. Researchers are particularly intrigued by the potential of 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid to serve as a building block for novel small-molecule inhibitors or enzyme modulators. Its structural complexity allows for interactions with various biological targets, making it a valuable candidate for further investigation in medicinal chemistry.

The synthesis of CAS 314260-32-7 involves multi-step organic reactions, often starting from commercially available precursors like 1,4-benzodioxine-6-sulfonyl chloride and anthranilic acid derivatives. The purity and yield of the final product are critical factors, as they directly impact its applicability in research settings. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to characterize this compound.

From a biochemical perspective, the sulfonamido group in 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid is of particular interest. This functional group is known to participate in hydrogen bonding interactions with biological macromolecules, potentially enabling the compound to act as a protein-binding agent or receptor ligand. Such properties have led to speculation about its possible applications in addressing current healthcare challenges, including the development of targeted therapies for complex diseases.

The stability profile of 314260-32-7 under various environmental conditions is another area of active research. Scientists are investigating its photostability, thermal stability, and solubility characteristics in different solvent systems. These studies are crucial for determining optimal storage conditions and formulation strategies, especially if the compound shows promise for pharmaceutical development.

In the context of current research trends, 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid aligns with the growing focus on structure-activity relationship (SAR) studies. Researchers are particularly interested in how modifications to its core structure might enhance specific biological activities while minimizing potential side effects. This approach reflects the broader shift toward precision medicine and personalized therapeutics in modern drug discovery.

The compound's potential applications extend beyond human health. Some studies suggest that derivatives of CAS 314260-32-7 might find use in agricultural chemistry or material science, though these applications remain largely exploratory. The benzodioxine scaffold, in particular, has shown interesting properties in various chemical contexts, prompting further investigation into its versatility.

From a regulatory standpoint, it's important to note that 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid is currently classified as a research chemical with no approved therapeutic indications. However, its structural features share similarities with several clinically relevant compounds, which continues to drive academic and industrial interest in this molecule.

As research into 314260-32-7 progresses, scientists are paying close attention to its ADME properties (absorption, distribution, metabolism, and excretion). Understanding these pharmacokinetic parameters is essential for evaluating its potential as a lead compound in drug development programs. Preliminary computational modeling studies suggest interesting interactions with various metabolic enzymes and transport proteins.

The future research directions for 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid may include more detailed investigations into its molecular mechanisms of action, potential synergistic effects with other bioactive compounds, and optimization of its physicochemical properties for enhanced bioavailability. These studies will likely employ cutting-edge techniques in computational chemistry and high-throughput screening to accelerate discovery.

For researchers working with CAS 314260-32-7, proper handling procedures and safety precautions should always be followed, despite its current classification. Standard laboratory practices for working with organic compounds apply, including the use of appropriate personal protective equipment and proper ventilation systems.

In summary, 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid represents an intriguing subject of study at the intersection of medicinal chemistry and drug discovery. Its unique structural features and potential biological activities make it a compelling candidate for further research, particularly in the context of developing novel therapeutic agents for challenging medical conditions.